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In cognitive neuroscience, "lucid" is used in the context of lucid dreaming, which is a dissociative state

where an individual becomes aware that they are dreaming while still asleep [1] [2] [3].

The table below summarizes the core definition and key characteristics of this state.

Aspect Description

Core Definition A dream during which the dreamer is aware of the fact that they are dreaming [1]
[4].

Primary State Occurs during REM sleep, with all its standard physiological markers [1] [2].

Key Cognitive The reactivation of metacognition (self-awareness, reflective consciousness)

Feature during sleep [1] [5].

Volitional Dreamers may gain some control over the dream narrative, characters, or

Control environment, though this is not a defining feature [4].

The Neurobiology of Lucid Dreaming

Lucid dreaming is a hybrid state of consciousness, exhibiting features of both waking and non-lucid REM

sleep. Key neurological signatures identified through EEG and neuroimaging studies include [1] [5] [3]:
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o Prefrontal Cortex Reactivation: The dorsolateral prefrontal cortex, a brain region critical for
executive functions like working memory and self-reflection, is typically deactivated during regular
REM sleep. During lucid dreams, this area shows increased activity [1] [5].

¢ Increased Gamma-Band Activity: Lucid REM sleep is associated with a boost in oscillatory power in
the gamma frequency band (around 40 Hz), particularly in frontal and frontolateral regions. This is
thought to be related to the conscious integration of information [3].

e Enhanced Functional Connectivity: Frequent lucid dreamers show increased functional
connectivity between the anterior prefrontal cortex and the temporoparietal association areas, even
during wakefulness. This suggests a brain network that is more predisposed to meta-awareness [5].

Experimental Validation & Protocols

Lucid dreaming was scientifically validated in sleep laboratories using a verifiable eye-signaling technique

[1] [2]. The standard experimental workflow is as follows:
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Pre-Sleep Agreement
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Experimental workflow for validating lucid dreams in a sleep laboratory

¢ Pre-Sleep Agreement: Before sleeping, the participant practices a pre-arranged voluntary eye
movement sequence with the researchers, such as looking left-right-left-right (LRLR) [1] [2].

e Polysomnography: The participant goes to sleep in a laboratory, and their brain activity (EEG), eye
movements (EOG), and muscle tone (EMG) are continuously monitored to confirm they are in REM
sleep [1].

e Dreaming and Signaling: When the participant becomes aware they are dreaming, they perform the
agreed-upon eye signal while still asleep [2].
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¢ Awakening and Report: Immediately after the eye signal is recorded, the participant is awakened to
provide a verbal report of their dream experience, confirming the lucid episode [1].

e Validation: The objective physiological data (the eye signal during polysomnographically verified
REM sleep) is correlated with the subjective report, providing objective validation of the lucid dream

state [1] [2].

Lucidity in Pharmacology: Lucid-MS

In a completely different context, Lucid-MS (also known as Lucid-21-302) is an investigational drug for

Multiple Sclerosis (MS). The name here is a proprietary designation and not a scientific term for a state of

mind [6] [7].

The table below summarizes the key information about this drug candidate.

Aspect Description
Drug Name Lucid-MS (Lucid-21-302) [6].
Developer Quantum Biopharma [6] [7].

Therapeutic Class

Mechanism of
Action

Key Differentiator

Latest Status (as
of 2025)

First-in-class, oral, small-molecule neuroprotective compound [6].

Designed to protect and promote the repair of the myelin sheath by blocking
peptidyl arginine deiminases, enzymes overactive in MS [6].

Unlike many MS therapies, it does not suppress the immune system [6].

Phase 1 clinical trial in healthy adults concluded, confirming safety and
tolerability. An application for a Phase 2 trial in MS patients is in preparation [6]

[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6451677/
https://www.sciencedirect.com/science/article/abs/pii/S0149763418303361
https://pmc.ncbi.nlm.nih.gov/articles/PMC2737577/
https://en.wikipedia.org/wiki/Lucid_dream
https://www.brainfacts.org/thinking-sensing-and-behaving/sleep/2025/the-fascinating-neuroscience-of-lucid-dreaming-072325
https://multiplesclerosisnewstoday.com/news-posts/2025/08/08/daily-doses-lucid-ms-found-safe-healthy-adults-new-study/
https://www.clinicaltrialvanguard.com/news/lucid-21-302-phase-1-trial-complete-quantum-biopharmas-ms-drug-shows-promise/
https://www.smolecule.com/products/b3323367#lucidal-scientific-definition
https://www.smolecule.com/products/b3323367#lucidal-scientific-definition
https://www.smolecule.com/products/b3323367#lucidal-scientific-definition
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3323367?utm_src=pdf-bulk
https://www.smolecule.com/products/s3323367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s3323367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

